Cas no 99964-82-6 (1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)-)

• Product Name: 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)-
• CAS No: 99964-82-6
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6644257
• PubChem ID: 1801368
• Update Time: 2024-03-02

1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

• 99964-82-6
• DTXSID301109721
• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)-

• Inchi： 1S/C15H20N2O3/c1-2-20-15(19)10-16-7-11-6-12(9-16)13-4-3-5-14(18)17(13)8-11/h3-5,11-12H,2,6-10H2,1H3/t11-,12+/m0/s1
• InChI Key： LNGPXKWQLHVKQN-NWDGAFQWSA-N
• SMILES： O=C1C=CC=C2[C@H]3CN(CC(=O)OCC)C[C@@H](CN21)C3

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives